N-(1,3-benzodioxol-5-yl)-2-ethoxybenzamide

• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-ethoxybenzamide
• InChI: InChI=1S/C16H15NO4/c1-2-19-13-6-4-3-5-12(13)16(18)17-11-7-8-14-15(9-11)21-10-20-14/h3-9H,2,10H2,1H3,(H,17,18)
• InChI Key: ZYUKNYNDAFLLFC-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OCO3

Description

N-(1,3-benzodioxol-5-yl)-2-ethoxybenzamide, also known as EMB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EMB belongs to the class of benzamide derivatives and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-yl)-2-ethoxybenzamide is not fully understood, but studies suggest that it may act through multiple pathways. This compound has been shown to inhibit the activity of certain enzymes involved in tumor growth and inflammation. It may also act as an antioxidant by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. Studies have demonstrated that this compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to reduce inflammation and oxidative stress, which are both implicated in the development of various diseases. Additionally, this compound has been shown to have a protective effect on the nervous system, potentially slowing the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-yl)-2-ethoxybenzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. Additionally, this compound has been shown to have low toxicity, making it a safer alternative to other compounds with similar therapeutic properties. However, one limitation of this compound is its low solubility, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-yl)-2-ethoxybenzamide. One area of interest is the development of more efficient synthesis methods to improve the yield of the compound. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify specific pathways that it may target. Finally, clinical trials are needed to determine the efficacy and safety of this compound in humans, which could pave the way for its use in the treatment of various diseases.

Synthesis Methods

N-(1,3-benzodioxol-5-yl)-2-ethoxybenzamide can be synthesized through a multi-step process involving the condensation of 2-ethoxybenzoic acid with o-phenylenediamine, followed by the cyclization of the intermediate product with acetic anhydride. The final product is obtained through the reaction of the resulting compound with benzoyl chloride.

Scientific Research Applications

N-(1,3-benzodioxol-5-yl)-2-ethoxybenzamide has been studied for its potential therapeutic applications in various fields of medicine, including oncology, neurology, and cardiology. Studies have shown that this compound exhibits anti-tumor, anti-inflammatory, and anti-oxidant properties, making it a promising candidate for cancer treatment. Additionally, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.